Cas no 89466-05-7 (3-Amino-5-nitrophenylboronic Acid)

3-Amino-5-nitrophenylboronic Acid Properties

Names and Identifiers

• (3-Amino-5-nitrophenyl)boronic acid
• 3-Amino-5-nitrobenzeneboronic acid
• 3-Amino-5-nitrophenylboronic acid
• Boronic acid,(3-amino-5-nitrophenyl)- (9CI)
• 3-BORONO-5-NITROANILINE
• 3-dihydroxyboranyl-5-nitro-aniline
• 3-Dihydroxyboryl-5-nitro-anilin
• 5-Nitro-3-amino-phenylboronsaeure
• (3-amino-5-nitrophenyl)boronicacid
• 3-Amino-5-nitrophenyl boronic acid
• SY024943
• SCHEMBL2016539
• AC7151
• DTXSID20372256
• KLVJZQJSYAKUKK-UHFFFAOYSA-N
• 3-Amino-5-nitrophenylboronic Acid;Boronic acid, B-(3-amino-5-nitrophenyl)- (ACI); B-(3-Amino-5-nitrophenyl)boronic acid (ACI); Benzeneboronic acid, 3-amino-5-nitro- (6CI, 7CI); Boronic acid, (3-amino-5-nitrophenyl)- (9CI); 3-Amino-5-nitrophenylboronic acid
• CHEMBL5205919
• CS-0174310
• BS-23944
• AKOS006228021
• DB-017962
• 89466-05-7
• AB44928
• MFCD08436012
• +Expand

• MDL： MFCD08436012
• InChIKey： KLVJZQJSYAKUKK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H7BN2O4/c8-5-1-4(7(10)11)2-6(3-5)9(12)13/h1-3,10-11H,8H2
• SMILES： C1=C(C=C(C=C1N)[N+](=O)[O-])B(O)O

Computed Properties

• Exact Mass: 182.05000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.0498869g/mol
• Heavy Atom Count: 13
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: -0.03880
• PSA: 112.30000
• Boiling Point: 484.1 ℃ at 760 mmHg